Cas no 30636-86-3 (1,3-Cyclopentanedicarboxylicacid, 1,2-dimethyl- (9CI))

• Product Name: 1,3-Cyclopentanedicarboxylicacid, 1,2-dimethyl- (9CI)
• CAS No: 30636-86-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 307827
• PubChem ID: 12304424
• Update Time: 2025-04-19

1,3-Cyclopentanedicarboxylicacid, 1,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1,2-dimethyl- (9CI)
• Allosantenicacid
• 1,2-dimethylcyclopentane-1,3-dicarboxylic acid
• 30636-86-3
• DTXSID10486710
• 1,3-Cyclopentanedicarboxylicacid, 1,2-dimethyl-(9CI)

• Inchi： 1S/C9H14O4/c1-5-6(7(10)11)3-4-9(5,2)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： TYONAVFDKTWOJC-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6